molecular formula C5H6N2S B1283297 3-Aminopyridine-4-thiol CAS No. 89002-13-1

3-Aminopyridine-4-thiol

Cat. No.: B1283297
CAS No.: 89002-13-1
M. Wt: 126.18 g/mol
InChI Key: MODUNSYPGHJXDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Aminopyridine-4-thiol is a useful research compound. Its molecular formula is C5H6N2S and its molecular weight is 126.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ribonucleotide Reductase Inhibition

3-Aminopyridine derivatives, such as 3-aminopyridine-2-carboxaldehyde thiosemicarbazone (3-AP), have been studied extensively for their role as ribonucleotide reductase inhibitors. This enzyme is crucial for DNA synthesis and repair, making 3-AP a potential candidate for cancer therapy. A study by Feun et al. (2002) evaluated the pharmacokinetics and tumor inhibitory concentrations of 3-AP in patients with advanced cancer, revealing its potential for achieving relevant tumor inhibitory concentrations without significant toxicity (Feun et al., 2002). Similarly, Attia et al. (2008) explored the use of 3-AP in advanced adenocarcinoma of the pancreas, although the study indicated limited activity against this type of cancer (Attia et al., 2008).

Mitochondrial Targeting

3-Chloromethylpyridyl bipyridine fac-tricarbonyl rhenium, a thiol-reactive luminescent agent, has been demonstrated to accumulate in mitochondria. This suggests potential applications in imaging and targeting mitochondria in biological studies. Amoroso et al. (2008) highlighted this application, marking it as the first use of a 3MLCT luminescent agent for targeting biological entities in imaging (Amoroso et al., 2008).

Neuromuscular Transmission Enhancement

Aminopyridines like 4-aminopyridine have been shown to potentiate synaptic and neuromuscular transmission by targeting voltage-activated calcium channel β subunits. This property makes them useful in treating neuromuscular disorders. Wu et al. (2009) provided evidence that 4-aminopyridine and its analogs directly stimulate high voltage-activated Ca2+ channels in neurons, suggesting their potential in enhancing neurotransmitter release (Wu et al., 2009).

Environmental Biodegradation

The biodegradation of aminopyridines like 4-aminopyridine in the environment has been studied, with findings indicating certain bacteria can utilize them as a carbon and nitrogen source. Takenaka et al. (2013) researched the enrichment and characterization of a bacterial culture capable of degrading 4-aminopyridine, uncovering the metabolic pathways involved (Takenaka et al., 2013).

Safety and Hazards

3-Aminopyridine-4-thiol is considered hazardous. It may cause respiratory irritation, skin irritation, and serious eye irritation. It is toxic if swallowed, and repeated exposure can result in absorption through the skin causing significant health hazard .

Mechanism of Action

Target of Action

3-Aminopyridine-4-thiol, similar to its analogues such as 4-Aminopyridine , primarily targets voltage-gated potassium channels . These channels play a crucial role in the repolarization phase of action potentials in neurons, and their inhibition can lead to prolonged action potentials .

Mode of Action

The compound interacts with its targets by inhibiting voltage-gated potassium channels . This inhibition results in the elongation of action potentials and a heightened release of neurotransmitters . This, in turn, facilitates enhanced neuronal signaling .

Biochemical Pathways

The primary biochemical pathway affected by this compound involves the neuronal transmission process . By inhibiting voltage-gated potassium channels, the compound affects the repolarization phase of the action potential, leading to an increased duration of the action potential . This results in an increased release of neurotransmitters and enhanced neuronal signaling .

Pharmacokinetics

The compound is expected to be widely distributed in the body, including the brain . It is metabolized to 3-N-acetylamifampridine and excreted through the kidneys .

Result of Action

The inhibition of voltage-gated potassium channels by this compound leads to a prolongation of action potentials and an increased release of neurotransmitters . This results in enhanced neuronal signaling , which can have therapeutic effects in managing certain neurological disorders .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the compound’s absorption can be affected by the pH of the gastrointestinal tract . Additionally, the compound’s stability and efficacy can be influenced by factors such as temperature and the presence of other substances in the body .

Properties

IUPAC Name

3-amino-1H-pyridine-4-thione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H6N2S/c6-4-3-7-2-1-5(4)8/h1-3H,6H2,(H,7,8)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MODUNSYPGHJXDP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CNC=C(C1=S)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H6N2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50562729
Record name 3-Aminopyridine-4(1H)-thione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50562729
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

126.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

38240-23-2, 89002-13-1
Record name 3-Amino-4(1H)-pyridinethione
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=38240-23-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-Aminopyridine-4(1H)-thione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50562729
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-aminopyridine-4-thiol
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3-Aminopyridine-4-thiol
Reactant of Route 2
3-Aminopyridine-4-thiol
Reactant of Route 3
Reactant of Route 3
3-Aminopyridine-4-thiol
Reactant of Route 4
Reactant of Route 4
3-Aminopyridine-4-thiol
Reactant of Route 5
3-Aminopyridine-4-thiol
Reactant of Route 6
Reactant of Route 6
3-Aminopyridine-4-thiol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.